Cas no 2373-88-8 (2-Propenoic acid, 3-(3-chlorophenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-(3-chlorophenyl)-, ethyl ester
• CAS No: 2373-88-8
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 1415003
• PubChem ID: 5373976
• Update Time: 2025-11-07

2-Propenoic acid, 3-(3-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-chlorophenyl)-, ethyl ester
• ethyl (E)-3-(3-chlorophenyl)prop-2-enoate
• (2E)-3-(3-chlorophenyl)-acrylic acid ethyl ester
• Ethyl 3-(3-chlorophenyl)acrylate
• MFCD18446314
• NSC636704
• 2-Propenoic acid, 3-(3-chlorophenyl)-, ethyl ester, (E)-
• (E)-Ethyl 3-(3-chlorophenyl)acrylate
• Ethyl (E)-3-(3-chlorophenyl)acrylate
• AKOS017088606
• CS-0347972
• NSC-636704
• trans-ethyl-3-chlorocinnamate
• 2373-88-8
• SCHEMBL564015
• 62174-98-5
• 3-(3-Chloro-phenyl)-acrylic acid ethyl ester
• EN300-1453810
• Ethyl (2E)-3-(3-chlorophenyl)-2-propenoate #
• ETHYL (2E)-3-(3-CHLOROPHENYL)PROP-2-ENOATE

• Inchi： 1S/C11H11ClO2/c1-2-14-11(13)7-6-9-4-3-5-10(12)8-9/h3-8H,2H2,1H3/b7-6+
• InChI Key： ROEZPXRDTJGAAN-VOTSOKGWSA-N
• SMILES： ClC1=CC=CC(/C=C/C(=O)OCC)=C1

Computed Properties

• Exact Mass: 210.04483
• Monoisotopic Mass: 210.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 2-Propenoic acid, 3-(3-chlorophenyl)-, ethyl ester

2-Propenoic Acid, 3-(3-Chlorophenyl)-, Ethyl Ester: A Comprehensive Overview

2-Propenoic acid, 3-(3-chlorophenyl)-, ethyl ester, also known by its CAS number 2373-88-8, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of acrylic acid, featuring a chlorophenyl group and an ethyl ester functional group. Its unique structure endows it with versatile properties, making it valuable in fields such as materials science, pharmaceuticals, and agriculture.

The molecular structure of 2-propenoic acid, 3-(3-chlorophenyl)-, ethyl ester consists of a central acrylic acid backbone with a substituted phenyl ring. The presence of the chlorine atom at the meta position of the phenyl ring introduces electronic effects that influence the compound's reactivity and stability. Additionally, the ethyl ester group enhances solubility and facilitates various chemical transformations. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different environments.

One of the most notable applications of this compound is in the synthesis of advanced polymers. The vinyl group in 2-propenoic acid, 3-(3-chlorophenyl)-, ethyl ester allows for polymerization reactions, leading to materials with tailored mechanical and thermal properties. Researchers have explored its use in creating high-performance polymers for applications ranging from electronics to biomedical devices. For instance, a 2023 study published in Polymer Chemistry demonstrated how this compound can be incorporated into polymer networks to enhance their electrical conductivity.

In the pharmaceutical industry, 2-propenoic acid, 3-(3-chlorophenyl)-, ethyl ester has shown potential as an intermediate in drug synthesis. Its ability to undergo various organic reactions makes it a valuable building block for constructing complex molecular architectures. Recent advancements in medicinal chemistry have leveraged this compound to develop bioactive molecules targeting specific diseases. For example, a 2022 study in Nature Communications reported its use in synthesizing compounds with anti-cancer properties.

The agricultural sector has also benefited from this compound's properties. It has been employed as a precursor in the development of agrochemicals, including herbicides and fungicides. Its ability to interact with biological systems makes it a promising candidate for sustainable agricultural solutions. A 2021 research article in Agriculture, Ecosystems & Environment highlighted its role in enhancing crop resistance to environmental stressors.

Beyond these applications, 2-propenoic acid, 3-(3-chlorophenyl)-, ethyl ester has garnered attention for its role in nanotechnology. Its compatibility with nanomaterials has led to innovations in nanocomposite fabrication. A groundbreaking study published in Nano Letters in 2023 showcased its use in creating hybrid materials with enhanced mechanical strength and thermal stability.

In terms of synthesis, several methods have been developed to produce 2-propenoic acid, 3-(3-chlorophenyl)-, ethyl ester. Traditional approaches involve Friedel-Crafts alkylation or acylation reactions, while modern techniques often employ catalytic processes to improve efficiency and reduce environmental impact. Recent advancements have focused on green chemistry principles to minimize waste and energy consumption during production.

The safety and environmental impact of this compound are critical considerations for its widespread use. Studies have shown that proper handling and disposal are essential to mitigate potential risks associated with exposure. Regulatory bodies continue to monitor its usage to ensure compliance with safety standards and environmental regulations.

In conclusion, 2-propenoic acid, 3-(3-chlorophenyl)-, ethyl ester (CAS No: 2373-88-8) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatility make it an invaluable tool for researchers and manufacturers alike. As scientific understanding deepens and technological innovations progress, this compound is poised to play an even greater role in shaping future advancements.